Cas no 121218-70-0 (Dimethyl 3-(Nitromethyl)pentanedioate)

Dimethyl 3-(Nitromethyl)pentanedioate is a nitro-functionalized diester compound with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its versatility as a building block for the preparation of more complex molecules, owing to the reactivity of both the nitro and ester functional groups. The compound is particularly useful in Michael addition reactions and other nucleophilic transformations. Its stable ester groups ensure good solubility in common organic solvents, facilitating handling in synthetic workflows. The nitro group further enhances its utility as a precursor for amines or other nitrogen-containing derivatives. This compound is valued for its balanced reactivity and synthetic flexibility in fine chemical production.
Dimethyl 3-(Nitromethyl)pentanedioate structure
121218-70-0 structure
Product Name:Dimethyl 3-(Nitromethyl)pentanedioate
CAS No:121218-70-0
MF:C8H13NO6
MW:219.191922903061
MDL:MFCD31716132
CID:4563168
Update Time:2025-05-24

Dimethyl 3-(Nitromethyl)pentanedioate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 3-(Nitromethyl)pentanedioate
    • MDL: MFCD31716132
    • Inchi: 1S/C8H13NO6/c1-14-7(10)3-6(5-9(12)13)4-8(11)15-2/h6H,3-5H2,1-2H3
    • InChI Key: XFTAIQNHWDSIRS-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CC(C[N+]([O-])=O)CC(OC)=O

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Additional information on Dimethyl 3-(Nitromethyl)pentanedioate

Dimethyl 3-(Nitromethyl)pentanedioate (CAS No. 121218-70-0)

Dimethyl 3-(Nitromethyl)pentanedioate, also known by its CAS number 121218-70-0, is a compound of significant interest in the field of organic chemistry and materials science. This compound has been extensively studied for its unique properties and potential applications in various industries. Recent research has shed light on its role in advanced materials synthesis and its interaction with biological systems, making it a focal point for both academic and industrial investigations.

The structure of Dimethyl 3-(Nitromethyl)pentanedioate consists of a pentanedioic acid backbone with two methyl ester groups and a nitromethyl substituent at the third carbon position. This configuration imparts the compound with distinct chemical reactivity and physical properties. The presence of the nitro group introduces electron-withdrawing effects, which can influence the compound's stability, solubility, and reactivity under different conditions.

Recent studies have explored the synthesis of Dimethyl 3-(Nitromethyl)pentanedioate through various routes, including esterification reactions and nitration processes. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. Researchers have also investigated the stability of this compound under thermal and photochemical conditions, revealing its potential for use in high-temperature applications.

In terms of applications, Dimethyl 3-(Nitromethyl)pentanedioate has shown promise in the development of advanced polymers and coatings. Its ability to form cross-linked networks through esterification reactions makes it a valuable precursor for high-performance materials. Additionally, this compound has been studied for its potential in drug delivery systems, where its biocompatibility and controlled release properties are highly desirable.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of Dimethyl 3-(Nitromethyl)pentanedioate with unprecedented accuracy. These studies have provided insights into its reactivity under various conditions, paving the way for new synthetic strategies and applications. Furthermore, experimental studies have demonstrated its ability to act as a versatile building block in organic synthesis, enabling the construction of complex molecules with tailored functionalities.

The integration of Dimethyl 3-(Nitromethyl)pentanedioate into bio-based materials has also been a topic of recent research interest. Its compatibility with natural polymers such as cellulose and chitosan has led to innovative developments in sustainable materials science. These findings underscore the compound's potential to contribute to environmentally friendly technologies.

In conclusion, Dimethyl 3-(Nitromethyl)pentanedioate (CAS No. 121218-70-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in modern materials science and organic chemistry.

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